Methyl 4-phenyl-2-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate

• IUPAC Name: methyl 4-phenyl-2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H16N4O3S3/c1-29-20(28)18-14(13-7-3-2-4-8-13)11-30-19(18)23-17(27)12-31-21-24-25-22-26(21)15-9-5-6-10-16(15)32-22/h2-11H,12H2,1H3,(H,23,27)
• InChI Key: ZIAGWGJCYWXZST-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
• Molecular Formula: C22H16N4O3S3
• Molecular Weight: 480.6 g/mol
• CAS No.: 315679-02-8

Description

Methyl 4-phenyl-2-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H16N4O3S3 and its molecular weight is 480.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Methyl 4-phenyl-2-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate, being a complex heterocyclic compound, has been the subject of various synthesis studies. One relevant synthesis method involves the reaction of mercapto-3-phenyl-1,2,4-triazole with cyano compounds containing active methylene groups, such as ethyl cyanoacetate, to produce related 5-amino-2-phenyl(1,3)thiazolo(3,2-b)(1,2,4)triazole-6-carboxylates (El-Sherief et al., 2011).

Biological Activity and Potential Applications

• Compounds related to this compound have shown promising biological activities, such as antimicrobial, antifungal, and anticancer properties. For example, novel thiophene-containing compounds have been synthesized and found to exhibit significant antibacterial and antifungal activities, making them potential candidates as antimicrobial agents (Mabkhot et al., 2017).

• Another study on triazole derivatives, closely related to the chemical structure , revealed their potential as anticonvulsant agents. These compounds have been synthesized and evaluated for their biological properties, showing effectiveness in protecting against convulsions (Küçükgüzel et al., 2004).

• The anticancer properties of similar compounds have also been studied, with certain derivatives showing activity against a range of cancer cell lines, including melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. This highlights the potential use of these compounds in cancer research and therapy (Ostapiuk et al., 2015).